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Compound of Interest

Compound Name: 2,2-Dimethylpentan-1-ol

Cat. No.: B1361373

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,2-
Dimethylpentan-1-ol (CAS No. 2370-12-9). The information is intended to support safe
laboratory and manufacturing practices.

Chemical and Physical Properties

2,2-Dimethylpentan-1-ol, also known as Neoheptanol, is a primary alcohol. A summary of its
key physical and chemical properties is presented in the table below.
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Property Value

Molecular Formula C7H160

Molar Mass 116.20 g/mol

Appearance Colorless liquid

Odor Mild alcoholic

Boiling Point 154 °C[1]

Melting Point -30.45 °C (estimate)[1]

Density 0.830 g/cm?3[1]

Flash Point 49.4 °C

Solubility Moderately soluble in water; soluble in organic

solvents.

Hazard Identification and GHS Classification

A definitive Globally Harmonized System (GHS) classification for 2,2-Dimethylpentan-1-ol is

not consistently available across public databases. One safety data sheet indicates that no

data is available for a formal classification.[1] Therefore, it is prudent to handle this chemical

with the precautions suitable for a flammable liquid that may cause skin and eye irritation.

Potential Hazards:

o Flammability: As a combustible liquid, it can ignite when exposed to heat or flames.

o Skin and Eye Irritation: Direct contact may cause irritation to the skin and eyes.

o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Toxicological Data

Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 2,2-Dimethylpentan-1-ol are not readily available in the public
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domain. In the absence of specific data, it should be handled as a substance of moderate

toxicity.
Toxicological Endpoint Value
Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity (LC50) Data not available
Skin Irritation/Corrosion Potential for skin irritation
Eye lIrritation/Corrosion Potential for eye irritation

Experimental Protocols for Hazard Assessment

To determine the toxicological and physical hazards of 2,2-Dimethylpentan-1-ol, standardized
experimental protocols such as those established by the Organisation for Economic Co-
operation and Development (OECD) should be followed.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.
e Housing and Fasting: Animals are housed in standard conditions and fasted prior to dosing.

o Dose Administration: The substance is administered orally in a stepwise procedure using a
limited number of animals at each step. The starting dose is selected from one of four fixed
levels: 5, 50, 300, or 2000 mg/kg body weight.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.
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» Endpoint: The method allows for the classification of the substance into a GHS toxicity
category based on the observed mortality.
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Experimental Workflow for Acute Oral Toxicity (OECD 423).

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method assesses the potential of a substance to cause skin irritation.
Methodology:

o Test System: A reconstructed human epidermis (RhE) model, which mimics the properties of
human skin, is used.

o Application: The test substance is applied topically to the surface of the RhE tissue.
 Incubation: The treated tissue is incubated for a defined period.

 Viability Assessment: After incubation, the cell viability of the RhE tissue is determined using
a cell viability assay (e.g., MTT assay).

o Classification: The substance is classified as a skin irritant or non-irritant based on the
reduction in cell viability compared to a negative control. A viability of < 50% indicates an
irritant.

Perform Cell Viability Assay | _Analyze Results _ ( Classify as Irritant or Non-Irritant
(based on cell viability)
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Experimental Workflow for In Vitro Skin Irritation (OECD 439).

Eye Irritation - OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.
Methodology:
e Animal Selection: Healthy, adult albino rabbits are typically used.

o Application: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye serves as a control.

» Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application for signs of irritation, including redness, swelling, and discharge.

e Scoring: The severity of the ocular reactions is scored according to a standardized system.

» Classification: The substance is classified based on the severity and reversibility of the eye
lesions observed.
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Logical Relationship for Eye Irritation Testing Strategy.

Safety and Handling Precautions
Engineering Controls

* Use in a well-ventilated area, preferably in a chemical fume hood, to keep vapor
concentrations below exposure limits.
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Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

Handling and Storage

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Ground and bond containers and receiving equipment to prevent static discharge.
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Specific Hazards: Vapors may form explosive mixtures with air.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Containment and Cleaning: Absorb with inert material (e.g., sand, silica gel) and place in a
suitable container for disposal.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

This technical guide is intended to provide essential safety and handling information for 2,2-
Dimethylpentan-1-ol. It is crucial for all personnel handling this chemical to be thoroughly
trained in its potential hazards and safe handling procedures. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. guidechem.com [guidechem.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.guidechem.com/msds/2370-12-9.html
https://www.benchchem.com/product/b1361373?utm_src=pdf-body
https://www.benchchem.com/product/b1361373?utm_src=pdf-body
https://www.benchchem.com/product/b1361373?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/2370-12-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 2,2-
Dimethylpentan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361373#safety-and-handling-precautions-for-2-2-
dimethylpentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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